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Compound of Interest

Compound Name: 2-Bromo-1-tetralone

Cat. No.: B083307

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 2-Bromo-1-tetralone in a laboratory setting. Adherence to these
guidelines is crucial for ensuring the safety of researchers and minimizing environmental
impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-1-tetralone is a hazardous chemical that requires careful handling. It is classified as
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2]

Quantitative Data Summary:
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Property Value

CAS Number 13672-07-6

Molecular Formula C10H9BroO

Molecular Weight 225.08 g/mol [3][4]
Appearance Off-white to brown solid[5]
Melting Point 39-43 °C[5]

Boiling Point 64-67 °C at 0.06 mmHg[5]

Mandatory Personal Protective Equipment (PPE):

A risk assessment should always be conducted prior to handling. However, the following PPE

is mandatory when working with 2-Bromo-1-tetralone:
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Protection Type

Required Equipment

Specifications and
Rationale

Eye & Face Protection

Chemical safety goggles and a

face shield

Provides a barrier against
splashes and airborne
particles.[6][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

Protects skin from direct
contact and irritation.[6] Gloves
should be inspected for

damage before each use.

Body Protection

Laboratory coat or chemical-

resistant apron

Prevents contamination of

personal clothing and skin.[6]

[8]

Respiratory Protection

N95 dust mask or higher

Necessary when handling the
solid form to prevent inhalation
of dust particles. All handling of
the solid should be done in a

certified chemical fume hood.

[6]1°]

Foot Protection

Closed-toe shoes

Protects feet from spills and
falling objects.[6][10]

Operational Plan: Step-by-Step Handling

Procedures

All operations should be performed within a certified chemical fume hood to minimize inhalation

exposure.[6][9]

Workflow for Handling 2-Bromo-1-tetralone:
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Caption: Workflow for the safe handling of 2-Bromo-1-tetralone.
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Experimental Protocol:

e Preparation of the Work Area:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Cover the work surface with absorbent bench paper.

o Have spill cleanup materials readily available.

» Donning Personal Protective Equipment (PPE):

o Put on all required PPE as specified in the table above before entering the handling area.

o Gathering Materials:

o Bring the container of 2-Bromo-1-tetralone, appropriate glassware, solvents, and utensils
into the fume hood.

» Weighing the Solid:

o Tare a clean, dry weighing boat on an analytical balance inside the fume hood.

o Carefully transfer the desired amount of 2-Bromo-1-tetralone to the weighing boat using
a clean spatula.

o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

e Dissolving and Transferring:

o To dissolve, add the solvent to the reaction vessel first, then slowly add the weighed 2-
Bromo-1-tetralone to the solvent with stirring.

o For direct transfer of the solid, carefully add it to the receiving vessel using a powder
funnel.
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o Rinse the weighing boat and any utensils used for transfer with a small amount of the
reaction solvent and add the rinsate to the reaction vessel to ensure a complete transfer.

Disposal Plan: Managing 2-Bromo-1-tetralone Waste

All waste generated from handling 2-Bromo-1-tetralone must be treated as hazardous waste.

[1][2]
Waste Segregation and Collection:
e Solid Waste:

o Collect unused 2-Bromo-1-tetralone, contaminated spatulas, weighing boats, and
absorbent paper in a designated, sealed, and clearly labeled container for "Halogenated
Organic Solid Waste".[2]

e Liquid Waste:

o Collect all solutions containing 2-Bromo-1-tetralone and any solvent rinsates in a
designated, sealed, and clearly labeled container for "Halogenated Organic Liquid Waste".

e Contaminated PPE:

o Disposable gloves, masks, and other contaminated PPE should be placed in a sealed bag
and disposed of as solid hazardous waste.[2]

Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"2-Bromo-1-tetralone,” and the primary hazard(s) (e.g., "Toxic," "lrritant").

o Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

Spill Management:

o Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.
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e Ventilate: Ensure the chemical fume hood is operating to capture any vapors.

» Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to cover
the spill. Avoid using combustible materials like paper towels for large spills.[2]

e Collect: Carefully scoop the absorbed material into a labeled hazardous waste container.[2]

o Decontaminate: Clean the spill area with soap and water or a suitable solvent.[2] All cleanup
materials must be disposed of as hazardous waste.[2]

Final Disposal:

o Arrange for the disposal of all hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

» Never dispose of 2-Bromo-1-tetralone or its containers in the regular trash or down the
drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Bromo-1-tetralone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083307#personal-protective-equipment-for-handling-
2-bromo-1-tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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